N,N-Dimethyl-2-(2-naphthyl)acetamide

• IUPAC Name: N,N-dimethyl-2-naphthalen-2-ylacetamide
• InChI: InChI=1S/C14H15NO/c1-15(2)14(16)10-11-7-8-12-5-3-4-6-13(12)9-11/h3-9H,10H2,1-2H3
• InChI Key: WCIJMZDDUAMZOT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1=CC2=CC=CC=C2C=C1
• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol

Description

N,N-Dimethyl-2-(2-naphthyl)acetamide, commonly known as DMNAA, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. It is a white crystalline powder that is soluble in organic solvents and is used as a reagent in organic synthesis. DMNAA has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Synthesis and Molecular Properties

N,N-Dimethyl-2-(2-naphthyl)acetamide has been utilized in various synthesis processes. For instance, it has been involved in the one-pot synthesis of dimethyl 2-(acyl(1-naphthyl)amino)-3-(1,1,1-triphenyl-A5-phosphanylidene)succinates. This synthesis was characterized by good yields and the structures of the resulting compounds were confirmed through UV, IR, MS, and NMR spectroscopy (Ramazani et al., 2003).

Photocyclization Studies

The crystal structures of related compounds were determined to understand the lack of Yang photocyclization in their crystals. In one study, the crystal structures of 2-oxo-2-phenyl-N-[(R)-1-phenylethyl]acetamide and N,N-dimethyl-2-(1-naphthyl)-2-oxoacetamide were analyzed, revealing insights into the geometric factors that prevent photocyclization (Bąkowicz & Turowska-Tyrk, 2009).

Inclusion Compounds

The compound has been a part of studies on dimethyl acetamide inclusion compounds with multipedal hosts. These studies include preparation and characterization of the inclusion compounds, along with kinetic parameters and mechanisms for the desolvation reaction (Bourne, Nash & Toda, 1999).

Detection of Carbonyl Compounds

N,N-Dimethyl-2-(2-naphthyl)acetamide has been used in the development of new molecular probes like 2-aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide for the trace measurement of carbonyl compounds (aldehydes and ketones) in water samples. This represents a significant advancement in the sensitivity and detection of these compounds in environmental samples (Houdier et al., 2000).

Medical Imaging and Alzheimer's Disease Research

In medical imaging, a derivative of N,N-Dimethyl-2-(2-naphthyl)acetamide, specifically 2-(1-(6-[(2-[18F]fluoroethyl)(methyl)amino]-2-naphthyl)ethylidene)malononitrile, has been utilized in positron emission tomography for determining the localization and load of neurofibrillary tangles and beta-amyloid senile plaques in the brains of living Alzheimer disease patients. This non-invasive technique is expected to significantly enhance diagnostic assessment and treatment monitoring in Alzheimer's disease (Shoghi-Jadid et al., 2002).